molecular formula C4H9NO4 B13360952 rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid

rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid

Cat. No.: B13360952
M. Wt: 135.12 g/mol
InChI Key: JBNUARFQOCGDRK-HRFVKAFMSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid: is a non-proteinogenic amino acid that has garnered significant interest due to its unique structural properties and potential applications in various scientific fields. This compound is characterized by the presence of both amino and hydroxyl functional groups, making it a versatile building block in organic synthesis and biochemical research.

Properties

Molecular Formula

C4H9NO4

Molecular Weight

135.12 g/mol

IUPAC Name

(2S,3R)-2-amino-3,4-dihydroxybutanoic acid

InChI

InChI=1S/C4H9NO4/c5-3(4(8)9)2(7)1-6/h2-3,6-7H,1,5H2,(H,8,9)/t2-,3-/m0/s1

InChI Key

JBNUARFQOCGDRK-HRFVKAFMSA-N

Isomeric SMILES

C([C@@H]([C@@H](C(=O)O)N)O)O

Canonical SMILES

C(C(C(C(=O)O)N)O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid typically involves the enantioselective introduction of amino and hydroxyl groups to an olefinic acid. Common methods include asymmetric epoxidation, dihydroxylation, or aminohydroxylation . For instance, the directed manipulation of functional groups at C3 and C4 of D-glucose has been demonstrated to synthesize this compound .

Industrial Production Methods: Industrial production methods often employ biocatalytic processes due to their high selectivity and efficiency. For example, the use of carbonyl reductase from Lactobacillus fermentum to catalyze the asymmetric reduction of 2-chloro-β-ketoester-forming compounds has been reported . This method is environmentally friendly and suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

    Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) and alkyl halides.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation can yield corresponding ketones or carboxylic acids, while reduction typically produces alcohols or amines.

Scientific Research Applications

rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid has a wide range of applications in scientific research:

Mechanism of Action

The mechanism by which rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid exerts its effects involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor or activator, modulating the activity of enzymes involved in metabolic pathways. Its hydroxyl and amino groups enable it to form hydrogen bonds and electrostatic interactions with target proteins, thereby influencing their function .

Comparison with Similar Compounds

Uniqueness: rel-(2S,3R)-2-Amino-3,4-dihydroxybutanoic acid is unique due to its specific stereochemistry and functional group arrangement, which confer distinct biochemical properties and reactivity. This makes it particularly valuable in the synthesis of chiral molecules and the study of stereoselective reactions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.